![molecular formula C23H29N3O2 B246996 N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide](/img/structure/B246996.png)
N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide
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Overview
Description
N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide, also known as MPAP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MPAP belongs to the class of piperazine derivatives and has been found to exhibit various pharmacological effects, including antipsychotic, antidepressant, and anxiolytic properties.
Mechanism of Action
The exact mechanism of action of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide is not fully understood. However, it has been proposed that this compound acts as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. This dual mechanism of action may contribute to its therapeutic properties in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been found to modulate the activity of the dopamine and serotonin systems in the brain, which are known to be involved in the pathophysiology of various neurological and psychiatric disorders. This compound has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in neuronal survival and plasticity.
Advantages and Limitations for Lab Experiments
N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. However, one limitation of this compound is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for the study of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide. One direction is to further elucidate its mechanism of action and its potential therapeutic applications in various neurological and psychiatric disorders. Another direction is to develop more potent and selective derivatives of this compound that may have improved therapeutic properties. Additionally, the development of new synthetic methods for the synthesis of this compound may also be explored.
Synthesis Methods
The synthesis of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide involves the condensation of 4-methoxybenzoyl chloride with 3-(4-(3-phenylallyl)piperazin-1-yl)propan-1-amine in the presence of an appropriate base. The resulting product is then purified by recrystallization to obtain this compound in its pure form.
Scientific Research Applications
N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic properties in animal models. This compound has also been found to modulate the activity of the dopamine and serotonin systems in the brain, which are known to be involved in the pathophysiology of these disorders.
properties
Molecular Formula |
C23H29N3O2 |
---|---|
Molecular Weight |
379.5 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-3-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]propanamide |
InChI |
InChI=1S/C23H29N3O2/c1-28-22-11-9-21(10-12-22)24-23(27)13-15-26-18-16-25(17-19-26)14-5-8-20-6-3-2-4-7-20/h2-12H,13-19H2,1H3,(H,24,27)/b8-5+ |
InChI Key |
CNYDEGWAAROCKF-VMPITWQZSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)C/C=C/C3=CC=CC=C3 |
SMILES |
COC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)CC=CC3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)CC=CC3=CC=CC=C3 |
Origin of Product |
United States |
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